Cas no 2160-38-5 (2-bromo-3,5-dinitrothiophene)

2-bromo-3,5-dinitrothiophene structure
2-bromo-3,5-dinitrothiophene structure
Product Name:2-bromo-3,5-dinitrothiophene
CAS No:2160-38-5
MF:C4HBrN2O4S
MW:253.030738592148
CID:2835969
PubChem ID:2778173
Update Time:2025-04-21

2-bromo-3,5-dinitrothiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3,5-dinitrothiophene
    • 2-Brom-3,5-dinitro-thiophen;2-bromo-3,5-dinitro-thiophene;Thiophene,2-bromo-3,5-dinitro;
    • 2-bromo-3,5-di-nitrothiophene
    • AT45634
    • Thiophene, 2-bromo-3,5-dinitro-
    • DTXSID10380800
    • 2160-38-5
    • DTXCID40331825
    • SCHEMBL11269447
    • Inchi: 1S/C4HBrN2O4S/c5-4-2(6(8)9)1-3(12-4)7(10)11/h1H
    • InChI Key: HTCDWPFRFHFXLG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C([N+](=O)[O-])S1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.88400
  • Monoisotopic Mass: 251.88404Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 119.88000
  • LogP: 3.37340

2-bromo-3,5-dinitrothiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-3,5-dinitrothiophene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  -5 °C; 1 h, 0 °C
Reference
Synthesis of 5-bromo-4-nitro-2-thiophenecarbonitrile and its aromatic nucleophilic substitution reactions
Sakharov, V. N.; Smirnov, A. V.; Dorogov, M. V., Izvestiya Vysshikh Uchebnykh Zavedenii, 2007, 50(9), 93-96

2-bromo-3,5-dinitrothiophene Raw materials

2-bromo-3,5-dinitrothiophene Preparation Products

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